Cas no 2172027-73-3 (2-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172027-73-3
• MF: C₈H₁₁F₃N₄O₂
• MW: 252.193751573563
• CID: 6009482
• PubChem ID: 165587817
• Update Time: 2025-05-30

2-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597827
• 2172027-73-3
• 2-[1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C8H11F3N4O2/c1-17-3-2-15-7(8(9,10)11)5(13-14-15)4-6(12)16/h2-4H2,1H3,(H2,12,16)
• InChI Key： PJGACQGVGBDXDM-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC(N)=O)N=NN1CCOC)(F)F

Computed Properties

• Exact Mass: 252.08341009g/mol
• Monoisotopic Mass: 252.08341009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83Ų

Additional information on 2-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide

2-1-(2-Methoxyethyl)-5-(Trifluoromethyl)-1H-1,2,3-Triazol-4-ylacetamide (CAS No. 2172027-73-3): An Overview

2-1-(2-Methoxyethyl)-5-(Trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172027-73-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the methoxyethyl and trifluoromethyl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 2-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide typically involves a multi-step process that leverages modern synthetic techniques such as click chemistry. Click chemistry, a concept introduced by K. Barry Sharpless in the early 2000s, has revolutionized the synthesis of complex molecules by providing efficient and reliable methods for forming covalent bonds. In the case of this compound, the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction is often employed to form the 1,2,3-triazole core. This method not only ensures high yields but also allows for the introduction of various functional groups, including the methoxyethyl and trifluoromethyl moieties.

Recent studies have highlighted the potential of 2-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The trifluoromethyl group is particularly important in this context as it enhances the lipophilicity and metabolic stability of the molecule, thereby improving its pharmacokinetic properties.

In addition to its enzymatic inhibition properties, 2-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide has been investigated for its anti-inflammatory and anti-viral activities. Studies have demonstrated that this compound can effectively modulate inflammatory responses by interfering with signaling pathways involved in cytokine production. Furthermore, preliminary data suggest that it may have antiviral properties against certain RNA viruses, making it a promising candidate for further development in antiviral therapeutics.

The biological activity of 2-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide is not limited to its direct interactions with biological targets. The compound also exhibits favorable physicochemical properties that contribute to its overall efficacy and safety profile. For example, its solubility and stability in various physiological conditions are crucial factors that influence its bioavailability and therapeutic window. Researchers have optimized these properties through careful structural modifications and formulation strategies.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable adverse event profile. These findings provide a strong foundation for advancing the compound into later-stage clinical trials and ultimately into clinical practice.

In conclusion, 2-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172027-73-3) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future applications in healthcare.